N1-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-N2-(pyridin-3-yl)oxalamide
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Overview
Description
N1-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-N2-(pyridin-3-yl)oxalamide is a useful research compound. Its molecular formula is C17H15N3O3S and its molecular weight is 341.39. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Functionalized sulfur-containing heterocyclic analogs, similar in structure to N1-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-N2-(pyridin-3-yl)oxalamide, have been investigated for their antiproliferative activity against cancer cells. These compounds, specifically hydroxyl-containing benzo[b]thiophene analogs, have shown selectivity towards laryngeal cancer cells with significant apoptotic cell death induction through the activation of the caspase cascade and enhancement of antioxidant enzyme activity. Their interaction with the CYP1A2 protein suggests potential for combinational therapy to enhance drug bioavailability (Haridevamuthu et al., 2023).
Organic Synthesis and Reactivity
The compound and its analogs have been explored in the context of organic synthesis and reactivity. Studies have shown the utility of these compounds in various chemical transformations, including the synthesis of thieno[2,3-b]pyridine-2,3-diamines and the investigation of their reaction with acetylacetone and acetoacetic ester, highlighting their potential in synthesizing novel heterocyclic compounds with regioselective reactions at specific positions on the thiophene ring (Lipunov et al., 2007).
Photoluminescence and Photocatalytic Properties
Metal(II) complexes based on similar heterocyclic structures have been synthesized and characterized for their structural, photoluminescence, and photocatalytic properties. These studies provide insights into the potential applications of such compounds in materials science, particularly in the development of new photoluminescent materials and photocatalysts for environmental remediation (Gong et al., 2013).
Anticancer Drug Development
A novel sulfur heterocyclic thiophene derivative containing 1,2,3-triazole and pyridine moieties, structurally related to the compound , was synthesized and evaluated for its potential as a human topoisomerase IIα inhibiting anticancer agent. The compound exhibited notable cytotoxicity against breast cancer cells and moderate activity against human lung cancer cells, highlighting its potential in anticancer drug development (Murugavel et al., 2019).
Mechanism of Action
Target of Action
Similar compounds with a benzothiophene structure have been found to interact with various biological targets .
Mode of Action
It’s known that benzothiophene derivatives can interact with their targets through various mechanisms, such as inhibiting enzymatic activity or modulating receptor function .
Biochemical Pathways
Benzothiophene derivatives have been associated with a wide range of biological activities, suggesting they may interact with multiple pathways .
Result of Action
Benzothiophene derivatives have been associated with various biological activities, including antimicrobial and antioxidant effects .
Properties
IUPAC Name |
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-pyridin-3-yloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3S/c21-14(13-10-24-15-6-2-1-5-12(13)15)9-19-16(22)17(23)20-11-4-3-7-18-8-11/h1-8,10,14,21H,9H2,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDZMQAKJVRXSST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CS2)C(CNC(=O)C(=O)NC3=CN=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.